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Compound of Interest

Compound Name: Dibromomethanol

Cat. No.: B15163308

Disclaimer: There is a significant lack of specific safety and toxicological data for
Dibromomethanol (CHBr=OH). The following guidance is based on the known hazards of
analogous compounds such as Dibromomethane and other halogenated organic compounds. It
is imperative to treat Dibromomethanol as a highly toxic and hazardous substance and to
conduct a thorough risk assessment before handling. All operations should be performed by
trained personnel in a controlled laboratory environment.

Immediate Safety and Handling Plan

Safe handling of Dibromomethanol requires stringent adherence to established safety
protocols to minimize exposure risk to researchers and the environment. This plan outlines the
necessary engineering controls, personal protective equipment (PPE), handling procedures,
and emergency responses.

1. Engineering Controls:

e Fume Hood: All work with Dibromomethanol must be conducted in a certified chemical
fume hood to prevent the inhalation of vapors.

e Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust
of the fume hood.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible and tested regularly.
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2. Personal Protective Equipment (PPE): A comprehensive PPE strategy is critical to prevent
dermal, ocular, and respiratory exposure.

Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
mandatory.[1] A face shield should be worn over the goggles, especially when there is a risk
of splashes or vigorous reactions.[1]

Hand Protection: Double gloving is recommended. Wear a pair of nitrile gloves as the inner
layer and a pair of chemically resistant gloves, such as Viton™ or Silver Shield®, as the
outer layer.[1] Always consult the glove manufacturer's resistance chart for specific
breakthrough times.

Body Protection: A flame-resistant lab coat should be worn and fully buttoned.[2] For
operations with a higher risk of splashing, a chemically resistant apron over the lab coat is
advised.

Footwear: Fully enclosed, chemical-resistant shoes are required.

Respiratory Protection: If there is a potential for exposure outside of a fume hood, a full-face
respirator with an organic vapor cartridge is necessary.[2][3]

. Handling Procedures:

Acquisition and Storage: Procure the smallest quantity of Dibromomethanol necessary for
the experiment. Store it in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents and
reactive metals.

Weighing and Dispensing: Conduct all weighing and dispensing of Dibromomethanol inside
a chemical fume hood.

Spill Management: In the event of a small spill inside a fume hood, absorb the material with
an inert absorbent such as vermiculite or sand.[4] For larger spills, evacuate the area and
contact the appropriate emergency response team.

. Emergency Procedures:
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 Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[5][6]

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[6] Seek medical attention.

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[5] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

Quantitative Data Summary

As specific data for Dibromomethanol is not readily available, the following table presents
data for the analogous compound, Dibromomethane, for reference.

Property Value (for Dibromomethane)
Molecular Formula CH2Br2

Molecular Weight 173.83 g/mol

Boiling Point 97 °C[4]

Melting Point -53 °C[4]

Density 2.48 g/mL[4]

Vapor Pressure 35 mm Hg at 20 °C[4]

Solubility in Water Slightly soluble[4]

Disposal Plan

Proper disposal of Dibromomethanol and associated contaminated materials is crucial to
prevent environmental contamination.

1. Waste Segregation:
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o All waste containing Dibromomethanol must be segregated as halogenated organic waste.

[71L8]

» Do not mix halogenated waste with non-halogenated waste, as this significantly increases
disposal costs and complexity.[8][9]

2. Waste Collection:

e Collect all liquid waste containing Dibromomethanol in a designated, properly labeled, and
sealed container.

» Solid waste, such as contaminated gloves, absorbent materials, and pipette tips, should be
collected in a separate, clearly labeled, and sealed container.

3. Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("Dibromomethanol”), and the associated hazards (e.g., "Toxic," "Halogenated Organic").

o Store waste containers in a designated satellite accumulation area within the laboratory,
away from incompatible materials.

4. Final Disposal:

o Arrange for the disposal of all Dibromomethanol waste through your institution's
environmental health and safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous waste.

Workflow for Safe Handling and Disposal of
Dibromomethanol
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Caption: Workflow for the safe handling and disposal of Dibromomethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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